2-(2,4-dinitrophenyl)-N,N-dimethylethenamine

• IUPAC Name: 2-(2,4-dinitrophenyl)-N,N-dimethylethenamine
• InChI: InChI=1S/C10H11N3O4/c1-11(2)6-5-8-3-4-9(12(14)15)7-10(8)13(16)17/h3-7H,1-2H3
• InChI Key: MHIRUPHZSNZDCI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H11N3O4
• Molecular Weight: 237.21 g/mol
• CAS RN: 1214-75-1

Description

Synthesis Analysis

The synthesis of 2,4-dinitrophenol involves the nitration of phenol with nitric acid in an aqueous-alcoholic medium at the boiling point of the reaction mixture. Another method involves the condensation of 2,4-dinitrophenylhydrazine with substituted 2,6-dibenzylidenecyclohexanone.

Molecular Structure Analysis

The molecular structure of 2,4-dinitrophenylhydrazine has been studied using various techniques such as UV–visible and fluorescence spectral techniques in liquid states, FTIR and NMR techniques in solid state, and molecular docking techniques in virtual states.

Chemical Reactions Analysis

The reaction of 2,4-dinitrophenylhydrazine with aldehydes and ketones is an example of an addition-elimination reaction. The 2,4-dinitrophenylhydrazine first adds across the carbon-oxygen double bond (the addition stage) to give an intermediate compound which then loses a molecule of water (the elimination stage).

Physical And Chemical Properties Analysis

2,4-Dinitrophenylhydrazine is a yellow crystalline compound with a chemical formula of C6H4N4O5 and a 221.12 g/mol molecular weight. It remains stable under standard temperature and pressure.

Mechanism of Action

The mechanism of action of 2,4-dinitrophenol involves mitochondrial uncoupling, causing the rapid loss of ATP as heat and leading to uncontrolled hyperthermia.

Safety and Hazards

2,4-Dinitrophenylhydrazine is flammable and harmful if swallowed. It may cause skin and respiratory tract irritation. It is explosive when dry and may decompose explosively when heated or involved in a fire.